The threshold stress intensity factor \((\Delta K_{{{\text{th}}}} )\) has dependent on the crack size during the propagation of microfatigue cracks. Ando et al. proposed a new surface crack nondamaging technology to evaluate this dependence. This technology has been validated in situations where the stress ratio is positive (R > 0). However, to expand the application range of this technology, it is necessary to verify its applicability in the case of stress ratio R < 0. Therefore, this applicability was examined based on the results of the previous experiments. This study aims to investigate the effect of the residual stress distribution (RS1) of cavitation peening (CP) in the case of R < 0 on the harmless crack size (\(a_{{{\text{hml}}}}\)) of steel with crack-like surface defects. To compare with the residual stress distribution (RS1) of CP, two types (RS2 and RS3) with different residual stress distributions were used. The surface residual stresses of RS1, RS2, and RS3 were the same, but the distribution of depth from the surface was different. Compressive residual stress is the dominant factor that renders surface defects harmless. The depth of the residual stress significantly influenced \(a_{{{\text{hml}}}}\). Moreover, the trend of the defect size that can be rendered harmless, estimated based on fracture mechanics, was slightly larger than that of the experimental results. However, surface crack nondamaging technology can be applied even when the stress ratio is negative (R < 0).

Transpiration cooling has seen a resurgence of interest for thermal protection in hypersonic flight, rocket engine liners, and gas turbines. To date, materials for transpiration cooling have been restricted to porous ceramic composites and sintered metal foams. Advances in additive manufacturing have enabled the creation of architected lattices, which have deterministic mesostructures. One such family of lattices are triply-periodic minimal surfaces (TPMS), which are continuous, analytically-defined, repeating 3D geometries. Additively-manufactured metal TPMS structures are already being studied for biomedical applications and it is proposed that they could offer several advantages for transpiration cooling as well: high surface area-to-volume ratio, pore inter-connectivity, and mechanical strength. In this work, the fluid flow behavior through a gyroid TPMS lattice is investigated through computational fluid dynamics simulation, using the lattice Boltzmann method. A comparison is made between ideal geometry and the as-printed geometry of a sample fabricated with laser powder bed fusion and characterized using x-ray computed tomography. The as-printed part matched the design porosity to within 1%, while the as-printed permeability was found to be 14.8% lower than that of the ideal geometry. The results of this research will assist in developing a methodology for the design optimization via performance simulation of these structures to meet fluid flow requirements for transpiration cooling applications.

FDM is the world's most widely used and certified additive manufacturing technology because of its simplicity of use and production flexibility compared to other additive manufacturing techniques. Several input process variables impact the surface quality of manufactured components. The present study investigated the effect of print speed, acceleration, and jerk on the surface roughness of FDM-fabricated parts. The surface roughness of PLA-fabricated items is minimized by optimizing all three input parameters. To investigate the effect of input variables on surface roughness, a total of 20 test specimens were developed and fabricated using a face-centered central composite design technique. The surface roughness has been measured on the lateral sides of components in two directions (along the x-axes and y-axes). Further, the hybrid genetic algorithms-artificial neural networks (GA-ANN) heuristic optimization tool, in which GA is integrated with ANN, is employed to find the best feasible combination of input variables. It is observed that the surface roughness obtained for the x-axis direction is 0.0551512 μm at (speed: 20 mm/s; acceleration: 1137 mm/s2; jerk: 29.36 mm/s) and for the y-axis direction is 11.8919 μm at (speed: 98.60 mm/s; acceleration: 988.35 mm/s2; jerk: 16.508 mm/s). The optimized values are validated experimentally.

This paper employs OM, XRD, EBSD and mechanical properties testing to investigate the influence of shot peening on the microstructure and mechanical properties of 3D-printed 316L stainless steel. The following explores changes in the microstructure and mechanical properties of 316L stainless steel by 3D printing with different forming angles after shot peening: (1) As the forming angle increased from 0° to 90°, the microstructure of 3D-printed 316L stainless steel became significantly refined, and the thickness of ultrafine microstructure in the surface layer increased from 5 to 70 μm; (2) the hardness of the material increased from 471 HV to 482 HV as the forming angle increased from 0° to 90°; (3) According to the EBSD results, the enhanced hardness was attributed to refinement hardening and dislocation hardening. Moreover, the maximum yield strength (YS), ultimate tensile strength (UTS), and tensile elongation (TE) of 845, 862 MPa, and 17.8%, respectively, were obtained when the forming angle was 90°.

The paper mainly studies the effect of surface carbon content on the deformation of M50 steel bearing ring, and the carbon content is changed by short-time carburizing on the surface of the bearing ring. By using the scanning electron microscope, x-ray diffraction analyzer, hardness tester and torsion spring tester to observe the microstructure and measure the hardness and size variation characteristic. The size and ovality variations of carburized and uncarburized samples are analyzed. Results show that austempering hardness decreases and tempering hardness increases with the increase of surface carbon content. The size of the bearing ring without carburizing is reduced by 0.31 mm after austempering, and the martensite in the surface layer plays a key role in inhibiting the size reduction. The size of the bearing ring with the carbon potential of 0.6% is reduced by 0.01 mm after austempering, and the size reduction is inhibited by the transformation of martensite in the core and surface. The ununiformity of carburizing layer makes the martensitic transition time in different regions inconsistent, resulting in the ovality of M50 steel increased by 0.14 mm.

A TiB2-based cermet tool material with excellent mechanical performance was rapidly prepared by microwave hybrid sintering. Microwave hybrid sintering is based on pure microwave sintering with the addition of high microwave absorbing materials (e.g., SiC coating and SiC powder) to assist in the heating of the sample, which has the characteristics of hybrid heating. The effects of two different microwave hybrid sintering methods and nano-HfC content on mechanical properties and microstructure of cermets were investigated. The experimental results indicated that different sintering methods changed the distribution of microwave electric field in the furnace, which affected the sample heating mechanism. SiC-buried powder hybrid sintering was more efficient than SiC coating hybrid sintering, so the sintered material had higher densities and mechanical properties. The fracture toughness and flexural strength of cermets containing 20 wt.% HfC were 36.7% and 45.4%, respectively, higher than those without HfC, and the fracture toughness reached 10.68 MPa·m1/2. With the increase of nano-HfC content, the TiB2 grains changed from coarse irregular shape to fine rectangular shape, and the average grain size can be reduced by 2.6 times. The toughening and strengthening mechanisms of the nano-HfC added phase were mainly fine-grain strengthening, particle dispersion strengthening, solid solution strengthening, crack deflection, and pinning effect.

The present work investigates the surface modification of a second-generation, SX nickel-based superalloy by using a continuous wave laser with various laser powers under the conductive mode of heat penetration. The aim was to reduce the surface strength to improve the machinability. The results show that the laser surface modified (LSM) geometry and their surface irregularities increase with an increase in laser power. The cross section of the LSM geometry under lower powers is semi-elliptical in shape, whereas it becomes a top-hat shape under higher laser powers. Fine dendrites of around 10 µm with various morphologies are formed in the LSM geometry. The dendrite size increases with an increase in laser power except at the highest laser power. The LSM geometry consists of longitudinal and transverse cracks along the scanning direction. The longitudinal cracks are formed near the centerline at lower laser powers, whereas the transverse cracks are formed at a faraway distance from the centerline at higher laser powers. The longitudinal cracks have vertical cracking and transverse cracks have zig-zagged cracking beneath the surface. The total crack length increases with an increase in laser power. The LSM interface consists of dense micropores and microcracks at the inter-dendric region. However, the LSM region consists of lesser microsegregation and fine dendrites than the base metal, its microhardness is lower than the base metal due to the formation of laser-induced defects.

In the present study, Stainless steel 316L (SS316L) cylindrical specimens were fabricated at two different build orientations and two different laser powers using Laser powder bed fusion process (LPBF). Microstructural characterization such as XRD, SEM, EBSD analysis and tensile testing were carried out on fabricated specimens in stress relieved condition to understand the anisotropic behavior of LPBF printed specimens. Horizontally oriented specimens showed higher tensile strength when compared to vertically oriented specimens for both laser powers. XRD and EBSD phase maps did not reveal the presence of any secondary phases. However, build orientation and laser power affected the crystallite size of the samples. Bimodal grain structure comprising coarse columnar grains and fine equiaxed grains were observed from the micrographs. With variation in build orientation, there was a significant change in the average grain size of the specimens. High dislocation density was observed in horizontally oriented samples built at low laser power because of dislocation annihilation that can occur at high temperatures. However, EBSD analysis revealed random weak crystallographic texture which does not vary significantly with laser power or build orientation. Variation in grain size, grain morphology, sub-grain features and dislocation density are the reasons for the anisotropic tensile behavior observed in LPBF printed SS316L coupons in stress relieved condition.

Inspired by the scales on the surface of crucian carp, the biomimetic fan-shaped textures were designed and prepared on the TC4 contact surface and filled with solid lubricant SnAgCu-Nb2C (SACN). The coupling effects of fan-shaped textures and solid lubricants on the tribological properties of TC4 under variable frequency conditions were investigated. The results indicated that the fan-shaped textures could promote the precipitation of lubricants and provide sufficient lubricants for the worn surface, forming a uniform lubricating film on the worn surface, thus improving the tribological properties. In addition, at the low-frequency stage, the coupling of lubricants and textures had strong adaptability to frequency changes.

Although the strain rate sensitivity of polymers processed by traditional technologies like injection molding has been extensively studied in the literature, limited research studies exist examining this sensitivity for fused deposition modeling (FDM). As such, in an exploratory approach, this study illuminates the strain rate sensitivity of five thermoplastic materials under various tensile test speeds, from 2.5 to 400 mm/min. This study aims to analyze strain rate influence on mechanical characteristics of FDM 3D-printed materials, particularly CPE+ and nylon. PLA, ABS, and PC are also used as additional materials for comparison purposes. The influence of strain rate on tensile strength, yield strength, toughness, and fracture morphology is examined. The outcome of this investigation can be used to better understand how FDM parts, made of various thermoplastic materials, behave when dynamic loading is present.